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Compound of Interest

Compound Name: Metamitron

Cat. No.: B166286 Get Quote

Application Notes and Protocols for Evaluating the Efficacy and Phytotoxicity of Metamitron in

Phacelia tanacetifolia Crops

This document provides detailed application notes and experimental protocols for researchers,

scientists, and agricultural development professionals investigating the use of Metamitron as a

selective herbicide in Phacelia tanacetifolia crops. The information is synthesized from peer-

reviewed research to ensure a robust and reliable framework for future studies.

Introduction
Phacelia tanacetifolia Benth., commonly known as lacy phacelia, is a versatile crop valued for

its role as a cover crop, green manure, and a significant nectar source for pollinators.[1][2]

While it can be competitive against weeds under favorable growing conditions, weed infestation

during early growth stages, particularly in years with a cold spring, can significantly reduce

biomass and seed yield.[3][4] Effective weed management is crucial, especially in seed

production, to prevent contamination of the final product.[5]

Metamitron, a selective systemic herbicide from the triazinone chemical group, has been

investigated for its potential to control annual dicotyledonous weeds in phacelia crops. It is

primarily absorbed through the roots and foliage and acts by inhibiting photosynthesis at

Photosystem II (PSII).

Mechanism of Action: PSII Inhibition
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Metamitron functions by blocking the electron transport chain within the chloroplasts of

susceptible plants. Specifically, it binds to the D1 protein at the QB binding site, preventing the

transfer of electrons to plastoquinone. This interruption of electron flow leads to a cascade of

events, including the production of reactive oxygen species (ROS) like singlet oxygen, which

cause lipid peroxidation, membrane damage, and ultimately, cell death, manifesting as

chlorosis and necrosis.
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Metamitron's mode of action via Photosystem II inhibition.

Application Effectiveness and Crop Safety
Field experiments have demonstrated that the effectiveness of Metamitron in P. tanacetifolia is

highly dependent on the application timing and environmental conditions. Herbicide application

may not always be necessary, as vigorous phacelia growth can naturally suppress weeds.

However, in conditions where weeds hinder crop development, Metamitron can be an effective

tool.

Key Findings from Field Trials:
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Post-Emergence Superiority: Post-emergence application of Metamitron has shown to be

more consistently effective and safer for P. tanacetifolia compared to pre-emergence

applications.

Optimal Timing: The most effective and appropriate application timing is a single treatment at

the 1–2 true leaf pair stage of phacelia growth. This stage often coincides with the initial

growth phases of common annual weeds.

Phytotoxicity Risk: Metamitron can exhibit phytotoxic activity on phacelia, potentially slowing

plant growth and reducing seed yield. Pre-emergence applications, especially at higher

rates, and double post-emergence applications have been associated with increased

phytotoxicity.

Single vs. Double Application: The difference in weed control effectiveness between a single

and a double (split) application of Metamitron was found to be insignificant, while the risk of

phytotoxicity increased with a second application.

Data Presentation
The following tables summarize quantitative data from a three-year field study on Metamitron
application in P. tanacetifolia (cv. Asta).

Table 1: Effect of Metamitron Application Timing and Rate on Weed Infestation (Number of

Weeds per m²)
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Treatment
Application
Timing

Rate
(L·ha⁻¹)

2011
(Weeds/m²)

2012
(Weeds/m²)

2013
(Weeds/m²)

A
Control

(Untreated)
- 2.9 97.3 75.3

B
Pre-

emergence
1.4 3.1 92.6 70.0

C
Pre-

emergence
2.1 3.4 83.3 64.7

D

Post-

emergence

(1-2 leaf

pairs)

1.0 3.8 52.0 45.3

E

Post-

emergence

(1-2 leaf

pairs)

1.4 4.0 48.7 40.7

Data adapted from Yakimovich et al., 2017.

Table 2: Phytotoxicity of Metamitron on Phacelia tanacetifolia
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Treatment
Application
Timing

Rate
(L·ha⁻¹)

2011 2012 2013

B
Pre-

emergence
1.4 1.1 1.9 2.5

C
Pre-

emergence
2.1 1.4 2.4 3.1

D

Post-

emergence

(1-2 leaf

pairs)

1.0 1.0 1.2 1.5

E

Post-

emergence

(1-2 leaf

pairs)

1.4 1.0 1.4 1.8

H

Post-

emergence

(Split Dose)

1.0 + 1.0 Not Tested 2.1 2.6

I

Post-

emergence

(Split Dose)

1.4 + 1.4 Not Tested 2.5 3.0

Phytotoxicity evaluated on a 9-point scale, where 1 = no phytotoxicity and 9 = complete

destruction. Data adapted from Yakimovich et al., 2017.

Table 3: Effect of Metamitron Application on Phacelia tanacetifolia Seed Yield (dt·ha⁻¹)
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Treatment
Application
Timing

Rate
(L·ha⁻¹)

2011
(dt·ha⁻¹)

2012
(dt·ha⁻¹)

2013
(dt·ha⁻¹)

A
Control

(Untreated)
- 2.89 1.15 1.48

B
Pre-

emergence
1.4 2.75 1.19 1.41

C
Pre-

emergence
2.1 2.41 1.10 1.35

D

Post-

emergence

(1-2 leaf

pairs)

1.0 2.91 2.69 2.41

E

Post-

emergence

(1-2 leaf

pairs)

1.4 2.95 2.61 2.35

1 dt = 100 kg. Data adapted from Yakimovich et al., 2017.

Experimental Protocols
The following protocols are generalized from field trial methodologies for testing herbicide

efficacy and phytotoxicity.

Experimental Design and Setup
A robust protocol is essential for accurately assessing herbicide performance.
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Generalized workflow for herbicide efficacy trials.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b166286?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1.1. Site Selection and Preparation:

Select a field with uniform soil type and a known history of annual weed infestation.

Conduct soil analysis to determine pH, organic matter content, and nutrient levels (P, K, Mg).

Apply standard mineral fertilization (N, P, K) based on soil test recommendations before

sowing.

1.2. Experimental Design:

Use a randomized complete block design with a minimum of four replicates.

Establish individual plots of a standard size, for example, 10 m².

Include buffer zones between plots to prevent spray drift.

1.3. Crop Establishment:

Sow P. tanacetifolia seeds at a recommended rate (e.g., 10 kg·ha⁻¹) and row spacing (e.g.,

45 cm).

Record the sowing date.

1.4. Treatment Groups:

Control 1: Untreated (weedy check).

Control 2: Hand-weeded (weed-free check) to determine maximum yield potential.

Metamitron Treatments:

Pre-emergence application at the proposed rate (e.g., 1.4 L·ha⁻¹) and 2x the proposed

rate (e.g., 2.8 L·ha⁻¹) to assess phytotoxicity.

Post-emergence application at the 1-2 true leaf pair stage of phacelia, at the proposed

rate (e.g., 1.4 L·ha⁻¹) and 2x the rate.

(Optional) Split post-emergence applications to evaluate sequential treatment effects.
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Data Collection and Assessment
2.1. Weed Efficacy Assessment:

Conduct assessments approximately 21-30 days after the post-emergence treatment.

Use a quadrat (e.g., 0.25 m²) randomly placed in four locations within each plot.

Count the number of individuals of each weed species within the quadrat.

Collect the above-ground biomass of all weeds within the quadrat, dry them to a constant

weight, and record the dry weight.

2.2. Crop Phytotoxicity Assessment:

Visually assess crop injury at regular intervals (e.g., 7, 14, and 28 days) after each

application.

Use a standardized rating scale, such as a 1-to-9 point scale where 1 indicates no visible

injury, and 9 indicates complete crop destruction. Note symptoms like stunting, chlorosis, or

necrosis.

2.3. Crop Yield Assessment:

At crop maturity, harvest a predetermined area from the center rows of each plot.

Measure the total above-ground fresh weight (biomass).

Thresh the harvested plants to separate the seeds.

Dry the seeds to a standard moisture content (e.g., 14%) and weigh to determine the seed

yield, typically expressed in dt·ha⁻¹ or kg·ha⁻¹.

Statistical Analysis
Subject all collected data (weed counts, weed biomass, phytotoxicity ratings, crop yield) to

Analysis of Variance (ANOVA).
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Use a mean separation test, such as Tukey's HSD test, to determine significant differences

between treatment means at a specified significance level (e.g., p ≤ 0.05).

Conclusion and Recommendations
The application of Metamitron can be a viable option for managing annual dicotyledonous

weeds in Phacelia tanacetifolia crops, particularly when weed pressure threatens crop

establishment. Based on available research, a single post-emergence application at a rate of

1.4 L·ha⁻¹ when the phacelia plants are at the 1-2 true leaf pair stage offers the best balance of

weed control and crop safety. Pre-emergence and repeated post-emergence applications carry

a higher risk of phytotoxicity and may lead to yield reduction. Researchers should conduct trials

under local conditions to validate these findings and refine application recommendations for

specific environments and weed spectrums.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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